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Abstract

Amygdalin, a cyanogenic diglucoside, is a prominent secondary metabolite found in many
species of the Rosaceae family, particularly in the kernels of fruits like almonds, apricots,
peaches, and plums.[1][2] Its biological significance is rooted in its role as a defense
mechanism against herbivores, releasing toxic hydrogen cyanide upon enzymatic hydrolysis.[1]
This technical guide provides a comprehensive overview of amygdalin, encompassing its
biosynthesis, metabolic pathways, and the molecular signaling cascades it influences.
Quantitative data on its prevalence in various Rosaceae species are presented, alongside
detailed experimental protocols for its extraction and quantification. This document aims to
serve as a critical resource for researchers and professionals in the fields of phytochemistry,
pharmacology, and drug development.

Chemical Structure and Properties

Amygdalin (D-mandelonitrile-B-D-gentiobioside) is composed of a mandelonitrile aglycone,
which is a nitrile-containing compound, linked to a gentiobiose disaccharide (two glucose
molecules).[3][4] The chemical formula for amygdalin is C20H27NO11.[2][5] It exists as two
epimers, (R)-amygdalin, which is the naturally occurring form, and (S)-neoamygdalin.[3]

Biosynthesis of Amygdalin in Rosaceae
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The biosynthesis of amygdalin is a multi-step enzymatic process that originates from the amino
acid L-phenylalanine.[1][3] This pathway involves enzymes from the cytochrome P450 (CYP)
and UDP-glucosyltransferase (UGT) families.[1][6]

The key steps in the biosynthesis are:

» Conversion of L-phenylalanine to mandelonitrile: This initial conversion is catalyzed by two
cytochrome P450 enzymes, PACYP79D16 and PACYP71AN24.[1]

e Formation of prunasin: Mandelonitrile is then glucosylated by a UDP-glucosyltransferase
(UGT85A19 or PAUGT94AF3) to form the monoglucoside prunasin.[1][3]

e Formation of amygdalin: Finally, a second glucose molecule is added to prunasin by the
action of diglucosyltransferases (PAUGT94AF1 or PAUGT94AF2) to yield amygdalin.[1]

Notably, in sweet almond varieties, the expression of the genes encoding for PACYP79D16 and
PdCYP71AN24 is significantly reduced or absent, which is the genetic basis for their non-bitter
phenotype.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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